Cas no 58814-44-1 (5-methyl-3-phenylisoquinolin-1-amine)

5-methyl-3-phenylisoquinolin-1-amine structure
58814-44-1 structure
Product Name:5-methyl-3-phenylisoquinolin-1-amine
CAS No:58814-44-1
MF:C16H14N2
MW:234.295763492584
CID:2125047
PubChem ID:58517503
Update Time:2025-04-21

5-methyl-3-phenylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-phenylisoquinolin-1-amine
    • SCHEMBL12072247
    • DA-04622
    • 58814-44-1
    • Inchi: 1S/C16H14N2/c1-11-6-5-9-13-14(11)10-15(18-16(13)17)12-7-3-2-4-8-12/h2-10H,1H3,(H2,17,18)
    • InChI Key: QUWTYVSFUFSZSH-UHFFFAOYSA-N
    • SMILES: N1C(=C2C=CC=C(C)C2=CC=1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 234.115698455Da
  • Monoisotopic Mass: 234.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.9Ų
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